Fumaryldithranol
Fumaryldithranol
Brand Name:
Vulcanchem
CAS No.:
125379-01-3
VCID:
VC21234260
InChI:
InChI=1S/C18H12O6/c19-11-5-1-3-9-15(13(21)7-8-14(22)23)10-4-2-6-12(20)17(10)18(24)16(9)11/h1-8,15,19-20H,(H,22,23)/b8-7+
SMILES:
C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)C=CC(=O)O)C=CC=C3O
Molecular Formula:
C18H12O6
Molecular Weight:
324.3 g/mol
Fumaryldithranol
CAS No.: 125379-01-3
Cat. No.: VC21234260
Molecular Formula: C18H12O6
Molecular Weight: 324.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125379-01-3 |
|---|---|
| Molecular Formula | C18H12O6 |
| Molecular Weight | 324.3 g/mol |
| IUPAC Name | (E)-4-(4,5-dihydroxy-10-oxo-9H-anthracen-9-yl)-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C18H12O6/c19-11-5-1-3-9-15(13(21)7-8-14(22)23)10-4-2-6-12(20)17(10)18(24)16(9)11/h1-8,15,19-20H,(H,22,23)/b8-7+ |
| Standard InChI Key | SQKDGIODDXHOGU-BQYQJAHWSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)/C=C/C(=O)O)C=CC=C3O |
| SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)C=CC(=O)O)C=CC=C3O |
| Canonical SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2C(=O)C=CC(=O)O)C=CC=C3O |
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